4-formyl-1-methyl-1H-Pyrrole-2-carboxylic acid
Overview
Description
4-Formyl-1-methyl-1H-pyrrole-2-carboxylic acid (4-F-1-M-1H-P2C) is an organic compound that is widely used in scientific research as a reagent in organic synthesis. It is a versatile molecule that can be used in a variety of applications, including drug development, drug delivery, and biochemistry. This article will discuss 4-F-1-M-1H-P2C's synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Synthesis and Transformations
- 4-formyl-1-methyl-1H-Pyrrole-2-carboxylic acid and its derivatives have been utilized in various chemical syntheses, notably in the preparation of alkyl 1-(2-alkoxy-2-oxoethyl)-4-formyl-1H-pyrrole-2-carboxylates. These compounds serve as precursors for further chemical transformations into a range of β-pyrrolylalkenes and other polysubstituted pyrrole derivatives, expanding the diversity of pyrrole-based chemical structures available for various applications (Štětinová et al., 2005).
Antimicrobial Properties
- Novel derivatives of this compound have been synthesized and shown to possess significant antimicrobial properties. The antimicrobial activity is attributed to the presence of the heterocyclic pyrrole ring, and modifications to the ring structure, such as the introduction of a methoxy group, can enhance this activity (Hublikar et al., 2019).
Chemical Reactions and Properties
- The compound and its related derivatives have been involved in various chemical reactions, including acylation and formylation. These reactions typically modify the pyrrole ring and are essential in the synthesis of various heterocyclic compounds, demonstrating the versatility of this compound in synthetic chemistry (El’chaninov et al., 2001).
Novel Synthesis Approaches
- The compound has been used in novel synthetic approaches to create complex ring systems like pyrrolo[2,1-c][1,4]benzodiazocines. These syntheses demonstrate the compound's utility as a starting material in creating intricate and valuable molecular architectures (Koriatopoulou et al., 2008).
Spectroscopy and Quantum Chemical Approaches
- This compound derivatives are also valuable in spectroscopy and quantum chemical studies. They provide insights into molecular interactions and electronic properties, aiding in the understanding of chemical bonding and reactivity (Singh et al., 2013).
Mechanism of Action
Target of Action
Pyrrole derivatives are known to interact with various biological targets, including enzymes and receptors, due to their versatile structure .
Mode of Action
Pyrrole derivatives are known to participate in various chemical reactions, such as Suzuki–Miyaura cross-coupling , which could potentially influence their interaction with biological targets.
Biochemical Pathways
Pyrrole derivatives are known to be involved in various biochemical processes, including the formation of carbon-carbon bonds via suzuki–miyaura cross-coupling .
Pharmacokinetics
The compound’s solubility in organic solvents such as ethanol suggests that it may have good bioavailability .
Result of Action
The compound’s potential to participate in various chemical reactions suggests that it could influence a range of cellular processes .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-formyl-1-methyl-1H-pyrrole-2-carboxylic acid. For instance, the compound’s stability and reactivity may be affected by factors such as temperature, pH, and the presence of other chemicals .
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with the compound include H302, H312, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing with plenty of soap and water if it comes into contact with skin, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
4-formyl-1-methylpyrrole-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3/c1-8-3-5(4-9)2-6(8)7(10)11/h2-4H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNENKAJBDVFWSE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=C1C(=O)O)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00591923 | |
Record name | 4-Formyl-1-methyl-1H-pyrrole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00591923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
132122-28-2 | |
Record name | 4-Formyl-1-methyl-1H-pyrrole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00591923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-formyl-1-methyl-1H-pyrrole-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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